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A Comprehensive Structural Comparison of Cannabidivarinquinnone (CBDVQ) with Other

Major Cannabinoids

For researchers, scientists, and drug development professionals, understanding the nuanced

structural differences between cannabinoids is paramount for predicting their physicochemical

properties, metabolic fates, and pharmacological activities. This guide provides a detailed

structural comparison of the putative cannabinoid Cannabidivarinquinnone (CBDVQ) with well-

characterized cannabinoids such as Tetrahydrocannabinol (THC), Cannabidiol (CBD),

Cannabinol (CBN), and its direct precursor, Cannabidivarin (CBDV).

While CBDVQ is not a widely studied compound, its structure can be inferred from the known

oxidative chemistry of other cannabinoids. Neutral cannabinoids are susceptible to oxidation,

which can convert their resorcinyl core into quinone derivatives.[1] This process can occur

through atmospheric oxidation or chemical synthesis.[1] The well-characterized quinone of

cannabidiol (CBD) is known as HU-331 or cannabidiol hydroxyquinone (CBDHQ).[2][3][4][5]

Therefore, Cannabidivarinquinnone (CBDVQ) is presented here as the corresponding para-

quinone derivative of Cannabidivarin (CBDV).

Structural Overview
The fundamental structure of most cannabinoids consists of a dibenzopyran ring system or a

related bicyclic structure, substituted with an alkyl side chain. The length of this alkyl chain and

the specific arrangement of the rings and their substituents give rise to the diverse array of

cannabinoids.
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Cannabidivarin (CBDV) is a non-psychotropic cannabinoid and a propyl analog of CBD,

meaning it has a three-carbon side chain instead of the more common five-carbon chain found

in CBD and THC.[6][7]

Tetrahydrocannabinol (THC) is the primary psychoactive component of cannabis. Its defining

structural feature is a closed pyran ring, which is absent in the open-ring structure of CBD.[8]

Cannabidiol (CBD) is a non-psychoactive cannabinoid that, like THC, possesses a pentyl side

chain. However, its central pyran ring is open.[8][9]

Cannabinol (CBN) is a mildly psychoactive cannabinoid that is not produced directly by the

cannabis plant but is a degradation product of THC. Structurally, it is characterized by a fully

aromatized dibenzofuran ring system.[8]

Cannabidivarinquinnone (CBDVQ) (Hypothetical): Based on the oxidative conversion of CBD

to its p-quinone (HU-331)[10][11], CBDVQ is the putative p-quinone of CBDV. This

transformation involves the oxidation of the resorcinol ring of CBDV into a quinone structure.

Physicochemical Properties
The structural variations among these cannabinoids directly influence their physicochemical

properties, which in turn affect their absorption, distribution, metabolism, and excretion (ADME)

profiles.

Cannabinoid Molecular Formula
Molecular Weight (
g/mol )

LogP
(Octanol/Water)

THC C₂₁H₃₀O₂ 314.46 ~7.26[12]

CBD C₂₁H₃₀O₂ 314.46 ~5.79[12]

CBN C₂₁H₂₆O₂ 310.43 ~6.00 (CBND)[12]

CBDV C₁₉H₂₆O₂ 286.41 Not Widely Reported

CBDVQ (Hypothetical) C₁₉H₂₄O₃ 300.39 Not Determined

Structural Diagrams and Relationships

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://en.wikipedia.org/wiki/Cannabidivarin
https://www.acslab.com/extraction/extraction-cannabinoid-report-a-guide-to-cbdv-extraction-storage-price-benefits-more
https://www.scielo.br/j/babt/a/vshCZMZdHpQRhMYwQ8WwVWq/?lang=en
https://www.scielo.br/j/babt/a/vshCZMZdHpQRhMYwQ8WwVWq/?lang=en
https://en.wikipedia.org/wiki/Cannabidiol
https://www.scielo.br/j/babt/a/vshCZMZdHpQRhMYwQ8WwVWq/?lang=en
https://www.benchchem.com/product/b14079342?utm_src=pdf-body
https://www.mdpi.com/2218-273X/11/7/991
https://www.researchgate.net/publication/8468826_Synthesis_and_Antitumor_Activity_of_Quinonoid_Derivatives_of_Cannabinoids
https://www.benchchem.com/product/b14079342?utm_src=pdf-body
https://www.researchgate.net/figure/Structures-and-physicochemical-properties-of-four-cannabinoids-CBDA-CBD-CBN-and-9_tbl1_356682042
https://www.researchgate.net/figure/Structures-and-physicochemical-properties-of-four-cannabinoids-CBDA-CBD-CBN-and-9_tbl1_356682042
https://www.researchgate.net/figure/Structures-and-physicochemical-properties-of-four-cannabinoids-CBDA-CBD-CBN-and-9_tbl1_356682042
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14079342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, generated using Graphviz, illustrate the structural similarities and

differences between these cannabinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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